Cas no 1778667-14-3 ((3-Fluoro-4-sulfamoylphenyl)boronic acid)

• Product Name: (3-Fluoro-4-sulfamoylphenyl)boronic acid
• CAS No: 1778667-14-3
• MF: C₆H₇BFNO₄S
• MW: 218.998483896255
• CID: 6182569
• PubChem ID: 164550191
• Update Time: 2024-01-11

(3-Fluoro-4-sulfamoylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1778667-14-3
• (3-fluoro-4-sulfamoylphenyl)boronic acid
• EN300-27160048
• (3-Fluoro-4-sulfamoylphenyl)boronic acid

• Inchi： 1S/C6H7BFNO4S/c8-5-3-4(7(10)11)1-2-6(5)14(9,12)13/h1-3,10-11H,(H2,9,12,13)
• InChI Key： ACXUEBBOFPRCEF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1F)(N)(=O)=O

Computed Properties

• Exact Mass: 219.0172872g/mol
• Monoisotopic Mass: 219.0172872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų